6-(2,3-Difluorophenyl)nicotinic acid, 95%
Overview
Description
6-(2,3-Difluorophenyl)nicotinic acid (6-DFNA) is a chemical compound that has a wide range of applications in scientific research. It is a derivative of nicotinic acid, which is an important component of Vitamin B3, and is known for its potential to act as a ligand for a variety of receptors. 6-DFNA has been studied extensively for its effects on biochemical and physiological processes, and its potential applications in the laboratory setting.
Scientific Research Applications
6-(2,3-Difluorophenyl)nicotinic acid, 95% has been used in a variety of scientific research applications. It is a widely used ligand for the nicotinic acetylcholine receptor (nAChR), which plays an important role in neurotransmission. 6-(2,3-Difluorophenyl)nicotinic acid, 95% has also been used to study the effects of nicotinic acid on metabolic pathways, such as fatty acid oxidation and glucose metabolism. It has also been used to study the effects of nicotinic acid on the immune system, as well as its potential applications in the treatment of autoimmune diseases. Additionally, 6-(2,3-Difluorophenyl)nicotinic acid, 95% has been used to study the effects of nicotinic acid on the cardiovascular system, and its potential applications in the treatment of hypertension.
Mechanism of Action
6-(2,3-Difluorophenyl)nicotinic acid, 95% acts as a ligand for the nicotinic acetylcholine receptor (nAChR), which is a type of receptor found in the central and peripheral nervous systems. When 6-(2,3-Difluorophenyl)nicotinic acid, 95% binds to the nAChR, it activates the receptor, which leads to a cascade of biochemical and physiological effects. These effects can include increased neurotransmission, increased metabolism, increased immune system activity, and increased cardiovascular activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(2,3-Difluorophenyl)nicotinic acid, 95% are largely dependent on the type of receptor that it binds to. When 6-(2,3-Difluorophenyl)nicotinic acid, 95% binds to the nAChR, it can lead to increased neurotransmission, increased metabolism, increased immune system activity, and increased cardiovascular activity. Additionally, 6-(2,3-Difluorophenyl)nicotinic acid, 95% has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-(2,3-Difluorophenyl)nicotinic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and has a high yield. Additionally, it is a relatively inexpensive compound, making it an attractive option for researchers on a budget. However, 6-(2,3-Difluorophenyl)nicotinic acid, 95% is not suitable for use in experiments involving live animals, as it has not been tested for safety in this setting.
Future Directions
The potential applications of 6-(2,3-Difluorophenyl)nicotinic acid, 95% are wide-ranging, and there are many areas of research that can be explored in the future. These include further research into the effects of 6-(2,3-Difluorophenyl)nicotinic acid, 95% on the immune system, its potential applications in the treatment of autoimmune diseases, and its potential applications in the treatment of hypertension. Additionally, further research into the effects of 6-(2,3-Difluorophenyl)nicotinic acid, 95% on metabolic pathways, such as fatty acid oxidation and glucose metabolism, could lead to novel therapeutic strategies. Finally, further research into the effects of 6-(2,3-Difluorophenyl)nicotinic acid, 95% on the central and peripheral nervous systems could lead to new insights into the mechanisms of neurotransmission.
properties
IUPAC Name |
6-(2,3-difluorophenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F2NO2/c13-9-3-1-2-8(11(9)14)10-5-4-7(6-15-10)12(16)17/h1-6H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPNIJDSRYMHWAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C2=NC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80647038 |
Source
|
| Record name | 6-(2,3-Difluorophenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80647038 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2,3-Difluorophenyl)nicotinic acid | |
CAS RN |
744261-55-0 |
Source
|
| Record name | 6-(2,3-Difluorophenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80647038 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(3,4-Difluorophenyl)methyl]-1H-pyrazol-4-amine](/img/structure/B6334790.png)
![2-(Acetoxymethyl)-3-(7,7-dimethyl-1-oxo-3,4,7,8-tetrahydro-1H-cyclopenta[4,5]pyrrolo[1,2-a]pyrazin-2(6H)-yl)phenylboronic acid pinacol ester](/img/structure/B6334840.png)
